Cas no 34408-25-8 (methyl 2,5-dichloro-3-nitrobenzoate)
34408-25-8 structure
Product Name:methyl 2,5-dichloro-3-nitrobenzoate
CAS No:34408-25-8
MF:C8H5Cl2NO4
MW:250.035600423813
MDL:MFCD01529637
CID:311718
PubChem ID:36821
Update Time:2025-04-19
methyl 2,5-dichloro-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,5-dichloro-3-nitro-, methyl ester
- METHYL 2,5-DICHLORO-3-NITROBENZOATE
- EINECS 252-001-2
- Methyl 3-nitro-2,5-dichlorobenzoate
- UNII-J98OF12KZP
- BHIJMLGSGLWEIR-UHFFFAOYSA-N
- AKOS009486457
- SY019332
- METHYL2,5-DICHLORO-3-NITROBENZOATE
- MFCD01529637
- A919066
- J98OF12KZP
- SCHEMBL12000739
- NS00029658
- 34408-25-8
- AC5956
- HSDB 6164
- Q27281373
- Benzoic acid, 2,5-dichloro-3-nitro-, methyl ester
- DTXSID5067843
- CS-0323449
- DB-243670
- Benzoic acid, 2,5dichloro3nitro, methyl ester
- DTXCID4038845
- Methyl 3nitro2,5dichlorobenzoate
- methyl 2,5-dichloro-3-nitrobenzoate
-
- MDL： MFCD01529637
- Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
- InChI Key： BHIJMLGSGLWEIR-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C(=O)OC)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 248.96000
- Monoisotopic Mass: 248.959563
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- XLogP3: 2.9
Experimental Properties
- Density: 1.533
- Boiling Point: 343.6°Cat760mmHg
- Flash Point: 161.6°C
- Refractive Index: 1.581
- PSA: 72.12000
- LogP: 3.21140
methyl 2,5-dichloro-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013282-250mg |
Methyl 2,5-dichloro-3-nitrobenzoate |
34408-25-8 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015013282-500mg |
Methyl 2,5-dichloro-3-nitrobenzoate |
34408-25-8 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A015013282-1g |
Methyl 2,5-dichloro-3-nitrobenzoate |
34408-25-8 | 97% | 1g |
$1460.20 | 2023-09-02 | |
| Apollo Scientific | OR470475-5g |
Methyl 2,5-Dichloro-3-nitrobenzoate |
34408-25-8 | 5g |
£693.00 | 2023-08-31 | ||
| eNovation Chemicals LLC | D775928-5g |
Methyl 2,5-Dichloro-3-nitrobenzoate |
34408-25-8 | 95% | 5g |
$825 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117794-1G |
methyl 2,5-dichloro-3-nitrobenzoate |
34408-25-8 | 95% | 1g |
￥ 937.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB117794-5G |
methyl 2,5-dichloro-3-nitrobenzoate |
34408-25-8 | 95% | 5g |
￥ 2,824.00 | 2023-04-13 | |
| eNovation Chemicals LLC | D775928-5g |
Methyl 2,5-Dichloro-3-nitrobenzoate |
34408-25-8 | 95% | 5g |
$825 | 2025-02-20 | |
| Aaron | AR007GEK-100mg |
METHYL 2,5-DICHLORO-3-NITROBENZOATE |
34408-25-8 | 98% | 100mg |
$39.00 | 2025-02-17 | |
| Aaron | AR007GEK-250mg |
METHYL 2,5-DICHLORO-3-NITROBENZOATE |
34408-25-8 | 98% | 250mg |
$64.00 | 2025-02-17 |
methyl 2,5-dichloro-3-nitrobenzoate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
34408-25-8 (methyl 2,5-dichloro-3-nitrobenzoate) Related Products
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- 63105-61-3(methyl 2,5-dichloro-4-nitrobenzoate)
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- 55775-99-0(Methyl 2,6-Dichloro-3-nitrobenzoate)
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